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Compound of Interest

Compound Name: (2-Chlorobenzyl)cyanamide

CAS No.: 1248431-20-0

Cat. No.: B1453358

Get Quote

This guide provides an in-depth technical overview of (2-Chlorobenzyl)cyanamide, a

molecule of interest for researchers, scientists, and professionals in the field of drug

development. With full editorial control, this document is structured to offer a comprehensive

understanding of the compound, from its fundamental properties to its potential applications,

grounded in scientific principles and supported by authoritative references.

Core Compound Identification and Physicochemical
Properties
(2-Chlorobenzyl)cyanamide is a specific N-substituted cyanamide. The accurate identification

of this compound is paramount for any research endeavor.

CAS Number: 1248431-20-0[1]

Molecular Formula: C₈H₇ClN₂

Molecular Weight: 166.61 g/mol
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A summary of its key physicochemical properties is presented in Table 1.

Property Value Source

Molecular Weight 166.61 g/mol ChemSrc

Purity Typically ≥98.0% ChemSrc

Table 1: Physicochemical Properties of (2-Chlorobenzyl)cyanamide

Synthesis of (2-Chlorobenzyl)cyanamide: A
Proposed Protocol
While specific literature detailing the synthesis of (2-Chlorobenzyl)cyanamide is not readily

available, a robust and widely applicable method for the synthesis of N-substituted cyanamides

involves the reaction of cyanamide with a corresponding halide. A plausible and efficient two-

step synthesis for dibenzyl cyanamides has been reported, which can be adapted for the

monosubstitution required for (2-Chlorobenzyl)cyanamide.[2]

The proposed synthesis involves the N-alkylation of cyanamide with 2-chlorobenzyl bromide.

The causality behind this choice lies in the high reactivity of benzyl bromides as alkylating

agents.

Experimental Protocol: Synthesis of (2-Chlorobenzyl)cyanamide

Materials:

Cyanamide

2-Chlorobenzyl bromide

Potassium Carbonate (K₂CO₃)

Acetonitrile (CH₃CN)

Ethyl acetate
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Petroleum ether

Water

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Thin Layer Chromatography (TLC) plates

Procedure:

Reaction Setup: In a 25 mL quartz tube or round-bottom flask, combine cyanamide (0.2

mmol), potassium carbonate (0.6 mmol, 3.0 equivalents), and acetonitrile (5 mL).

Addition of Alkylating Agent: To this suspension, add 2-chlorobenzyl bromide (0.44 mmol, 2.2

equivalents).

Reaction: Stir the mixture vigorously at 80°C for 5 hours under an air atmosphere. Monitor

the progress of the reaction by Thin Layer Chromatography (TLC) every hour until

completion.

Work-up:

After the reaction is complete, cool the mixture to room temperature.

Remove the acetonitrile under reduced pressure using a rotary evaporator.

To the residue, add water (10 mL) and ethyl acetate (10 mL).
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Transfer the mixture to a separatory funnel, shake, and separate the phases.

Extract the aqueous layer three times with ethyl acetate (10 mL each).

Combine the organic layers.

Purification:

Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄).

Filter off the drying agent.

Concentrate the filtrate under reduced pressure.

Purify the resulting crude product by column chromatography on silica gel, eluting with a

mixture of ethyl acetate and petroleum ether (e.g., 1:20 v/v) to afford pure (2-
Chlorobenzyl)cyanamide.

Diagram of the Proposed Synthetic Workflow:

Reactants

Reaction Work-up Purification
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Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of (2-Chlorobenzyl)cyanamide.

Analytical Characterization
The structural confirmation of the synthesized (2-Chlorobenzyl)cyanamide is crucial. A

combination of spectroscopic techniques should be employed for unambiguous

characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the 2-chlorobenzyl group and a singlet for the methylene (-CH₂-) protons

adjacent to the cyanamide nitrogen. The integration of these signals will confirm the ratio of

protons in the molecule.

¹³C NMR: The carbon NMR spectrum will provide information on the number and types of

carbon atoms. The nitrile carbon of the cyanamide group will appear at a characteristic

downfield shift.

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit a sharp and intense absorption band characteristic of the nitrile

(C≡N) stretching vibration, typically in the range of 2200-2260 cm⁻¹.

Mass Spectrometry (MS):

Mass spectrometry will be used to determine the molecular weight of the compound. High-

resolution mass spectrometry (HRMS) can confirm the elemental composition.

Potential Biological Activities and Applications in
Drug Development
While specific biological data for (2-Chlorobenzyl)cyanamide is limited, the broader class of

cyanamide derivatives has shown a wide range of pharmacological activities, suggesting

potential avenues for research and drug development.
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Enzyme Inhibition:

Cyanamide and its derivatives are known to be potent inhibitors of various enzymes. For

instance, N-alkyl/benzyl-substituted sulfonamide derivatives containing a cyanamide moiety

have been identified as potent inhibitors of carbonic anhydrase isoforms, some of which are

therapeutic targets for neuropathic pain.[3] This suggests that (2-Chlorobenzyl)cyanamide
could be investigated for its inhibitory activity against specific enzymes of therapeutic interest.

Anticancer and Antimicrobial Potential:

The cyanamide functional group is present in various molecules with demonstrated anticancer

and antimicrobial properties.[2] For example, novel salinomycin N-benzyl amides have

exhibited potent anticancer activity against drug-resistant cell lines and interesting antibacterial

activity.[4] These findings provide a strong rationale for screening (2-Chlorobenzyl)cyanamide
for its potential cytotoxic effects against cancer cell lines and its antimicrobial activity against

pathogenic bacteria and fungi.

Diagram of Potential Research Pathways:
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Caption: Potential research and development pathways for (2-Chlorobenzyl)cyanamide.

Conclusion and Future Directions
(2-Chlorobenzyl)cyanamide represents a molecule with untapped potential in the fields of

medicinal chemistry and drug discovery. While specific data on this compound is scarce, the

established synthetic routes and known biological activities of the broader cyanamide class

provide a solid foundation for future research. This guide has outlined a plausible synthetic

protocol, methods for characterization, and promising areas for biological investigation. It is the

author's hope that this comprehensive technical overview will serve as a valuable resource for
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scientists and researchers, stimulating further exploration into the therapeutic potential of (2-
Chlorobenzyl)cyanamide and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (2-Chlorobenzyl)cyanamide | CAS#:1248431-20-0 | Chemsrc [chemsrc.com]

2. Green and efficient synthesis of dibenzyl cyanamides and ureas with cyanamide as a
block - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Synthesis, Anticancer and Antibacterial Activity of Salinomycin N-Benzyl Amides - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(2-Chlorobenzyl)cyanamide: A Comprehensive
Technical Guide for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453358/docs#2-chlorobenzyl-cyanamide-a-
comprehensive-technical-guide-for-advanced-research]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/69111
https://www.benchchem.com/product/b1453358?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/en/cas/1248431-20-0_1480436.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11284761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11284761/
https://www.researchgate.net/figure/Selected-examples-of-biologically-active-cyanamide-derivatives-of-types-1-3_fig1_365504110
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271077/
https://www.benchchem.com/product/b1453358/docs#2-chlorobenzyl-cyanamide-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b1453358/docs#2-chlorobenzyl-cyanamide-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b1453358/docs#2-chlorobenzyl-cyanamide-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b1453358/docs#2-chlorobenzyl-cyanamide-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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